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Compound of Interest

Compound Name: Acid Yellow 79

Cat. No.: B1175317

An In-Depth Technical Guide to Acid Yellow 79

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 79 is a significant member of the azo class of dyes, finding extensive application in
the textile and coloration industries. This technical guide provides a comprehensive overview of
its chemical structure, physicochemical properties, synthesis, and safety information, tailored
for a scientific audience. The information is presented to facilitate research and development
activities where this dye may be of interest.

Chemical Identity and Structure

Acid Yellow 79 is chemically classified as a double azo dye. Its fundamental characteristics are
summarized in the table below.
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Identifier

Value

Chemical Name

C.l. Acid Yellow 79

CAS Number

12220-70-1

Molecular Formula

Ca7HaoN10Na2012S4

Molecular Weight

1111.11 g/mol

Synonyms

Acid Yellow 4G, Acid Yellow 4GL, Everacid
Yellow 4G, Polar Yellow 4G

Based on the described manufacturing process, the chemical structure of Acid Yellow 79 can

be deduced.
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Caption: Predicted chemical structure of Acid Yellow 79.
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Physicochemical Properties

A summary of the known physicochemical properties of Acid Yellow 79 is presented below.

Property Value/Description
Physical State Yellow powder

N Soluble in water, slightly soluble in ethanol.[1]
Solubility I .

Solubility in water is 60 g/L at 90°C.

Melting Point Data not available
Maximum Absorption (Amax) Data not available
Stability Stable under normal conditions.[2]

Synthesis of Acid Yellow 79

The synthesis of Acid Yellow 79 is a multi-step process characteristic of azo dye production.[3]
A general outline of the manufacturing method is as follows:

e Formation of the Diazo Component: The synthesis begins with the reaction of 1,1-dimethyl-
4,4'-dihydroxydiphenyl methane with two moles of 4-aminophenol.

» Diazotization: The resulting product from the first step undergoes diazotization.

o Coupling Reaction: The diazotized intermediate is then coupled with two moles of 1-(3-
Sulfophenyl)-3-methyl-5-pyrazolone.

A visual representation of this synthetic pathway is provided below.
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Synthesis Pathway of Acid Yellow 79
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Caption: General synthesis scheme for Acid Yellow 79.
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Experimental Protocol (Representative)

While a detailed, peer-reviewed experimental protocol specifically for Acid Yellow 79 is not
readily available in the public domain, a representative procedure for the synthesis of a bis-azo
dye can be described as follows. This protocol is based on general methodologies for similar
chemical transformations.

Step 1: Preparation of the Intermediate Amine

In a reaction vessel, 1,1-dimethyl-4,4'-dihydroxydiphenyl methane and two molar equivalents
of 4-aminophenol are dissolved in a suitable solvent.

The reaction mixture is heated under reflux for several hours to ensure the completion of the
condensation reaction.

The solvent is removed under reduced pressure, and the crude intermediate amine is
purified, for example, by recrystallization.

Step 2: Diazotization of the Intermediate Amine
The purified intermediate amine is suspended in an aqueous solution of hydrochloric acid.
The suspension is cooled to 0-5°C in an ice bath with constant stirring.

A pre-cooled aqueous solution of sodium nitrite is added dropwise to the suspension,
maintaining the temperature below 5°C.

The reaction is monitored for the presence of nitrous acid using starch-iodide paper. A slight
excess of nitrous acid indicates the completion of the diazotization.

Any excess nitrous acid is subsequently quenched by the addition of a small amount of
sulfamic acid.

Step 3: Coupling Reaction

 |In a separate vessel, two molar equivalents of 1-(3-Sulfophenyl)-3-methyl-5-pyrazolone are
dissolved in an aqueous alkaline solution (e.g., sodium carbonate or sodium hydroxide) and
cooled to 0-5°C.
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e The cold diazonium salt solution from Step 2 is added slowly to the alkaline solution of the
coupling component with vigorous stirring, while maintaining the temperature at 0-5°C and
the pH in the appropriate range for the coupling reaction.

e The reaction mixture is stirred for several hours at low temperature until the coupling is
complete.

o The resulting Acid Yellow 79 dye is precipitated from the solution by the addition of sodium
chloride (salting out).

e The precipitated dye is collected by filtration, washed with a saturated sodium chloride
solution, and dried in an oven at a suitable temperature.

Applications

Acid Yellow 79 is primarily used as a dye for various natural and synthetic fibers. Its main
applications include:

Textiles: Dyeing of wool, polyamide (nylon), and silk fabrics.[3][4]

Leather: Coloring of leather goods.[4]

Paper: Used in the paper industry.

Inks and Cosmetics: Finds application in the formulation of inks and cosmetics.

Fastness Properties

The performance of a dye is often determined by its fastness to various environmental factors.
The fastness properties of Acid Yellow 79 on wool are summarized below, with ratings based
on the ISO standards.
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Fastness Property Rating
Light Fastness 6[3][4]
Washing (Soaping) Fastness 4[3]
Perspiration Fastness 4-5[3][4]
Oxygen Bleaching Fastness 3-4[3]
Seawater Fastness 4-5[3]

Safety and Toxicology

Based on available Material Safety Data Sheet (MSDS) information, Acid Yellow 79 is
considered to have a low toxicity profile.[2]

Toxicological Endpoint Result

Acute Oral Toxicity (Rat LD50) > 5000 mg/kg[2]
Skin Irritation (Rabbit) Non-irritant[2]
Eye Irritation (Rabbit) Non-irritant[2]

Handling Precautions:

e Personal Protective Equipment (PPE): It is recommended to wear appropriate PPE,
including gloves, safety glasses, and a lab coat when handling Acid Yellow 79 powder.[2]

» Ventilation: Work in a well-ventilated area to minimize inhalation of dust.[2]

o Storage: Store in a cool, dry place away from direct sunlight and incompatible materials.

Conclusion

Acid Yellow 79 is a commercially important double azo dye with a well-established application
profile in the coloration of various materials. Its synthesis follows standard azo dye chemistry,
and it exhibits good fastness properties, particularly to light. The available toxicological data
suggests a low hazard potential when handled with appropriate safety precautions. This
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technical guide provides a foundational understanding of Acid Yellow 79 for researchers and
professionals in relevant scientific fields. Further research into its specific spectral properties
and potential novel applications could be of scientific and industrial interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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